Cas no 1894884-73-1 (3-amino-2-(2,3,6-trifluorophenyl)propanoic acid)

• Product Name: 3-amino-2-(2,3,6-trifluorophenyl)propanoic acid
• CAS No: 1894884-73-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 6220850
• PubChem ID: 117311696
• Update Time: 2025-06-14

3-amino-2-(2,3,6-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,3,6-trifluorophenyl)propanoic acid
• EN300-1794398
• 1894884-73-1

• Inchi： 1S/C9H8F3NO2/c10-5-1-2-6(11)8(12)7(5)4(3-13)9(14)15/h1-2,4H,3,13H2,(H,14,15)
• InChI Key： DOZLBNXSQDYFOW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C(=O)O)CN)F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(2,3,6-trifluorophenyl)propanoic acid

Comprehensive Overview of 3-amino-2-(2,3,6-trifluorophenyl)propanoic acid (CAS No. 1894884-73-1)

3-amino-2-(2,3,6-trifluorophenyl)propanoic acid (CAS No. 1894884-73-1) is a fluorinated aromatic amino acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluorophenyl moiety and propanoic acid backbone, serves as a versatile building block in the synthesis of bioactive molecules. Its structural features make it particularly valuable for modulating physicochemical properties such as lipophilicity, metabolic stability, and target binding affinity, which are critical in drug discovery.

The growing interest in fluorinated compounds like 3-amino-2-(2,3,6-trifluorophenyl)propanoic acid stems from their ability to enhance the bioavailability and efficacy of therapeutic agents. Researchers are increasingly exploring its applications in the development of small-molecule inhibitors, peptide mimetics, and enzyme substrates. Recent studies highlight its potential in addressing challenges related to drug resistance and selective targeting, which are hot topics in the fields of oncology and infectious diseases.

From a synthetic chemistry perspective, CAS No. 1894884-73-1 offers a robust platform for structure-activity relationship (SAR) studies. The presence of multiple fluorine atoms allows for precise tuning of electronic and steric effects, enabling researchers to optimize interactions with biological targets. This aligns with the current trend of rational drug design, where computational tools and AI-driven approaches are used to predict compound behavior. Searches for "fluorinated amino acid synthesis" and "SAR optimization strategies" reflect the high demand for such specialized knowledge.

In agrochemical applications, 3-amino-2-(2,3,6-trifluorophenyl)propanoic acid is investigated for its role in designing herbicides and pesticides with improved environmental profiles. The compound’s fluorine atoms contribute to enhanced soil stability and reduced toxicity, addressing concerns about sustainable agriculture. Queries like "eco-friendly fluorinated agrochemicals" and "green chemistry in pest control" underscore the industry’s shift toward safer alternatives.

Analytical characterization of 1894884-73-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and industrial use. The rise in searches for "fluorinated compound analysis" and "HPLC method development" highlights the need for reliable analytical protocols in handling such specialized chemicals.

As the scientific community continues to explore the potential of 3-amino-2-(2,3,6-trifluorophenyl)propanoic acid, its relevance in medicinal chemistry and material science is expected to grow. With increasing focus on personalized medicine and high-throughput screening, this compound is poised to play a pivotal role in next-generation therapeutics. Its adaptability and unique properties make it a subject of ongoing innovation, driven by the convergence of interdisciplinary research and cutting-edge technology.